Cas no 1806489-17-7 (2-Iodo-3-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-3-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1806489-17-7
• MF: C₆H₂F₃IN₂O₂
• MW: 317.991963863373
• CID: 4906922
• Update Time: 2025-11-06

2-Iodo-3-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-nitro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2F3IN2O2/c7-6(8,9)3-1-4(12(13)14)5(10)11-2-3/h1-2H
• InChI Key： AGTJJPOVDJMDCC-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=N1)C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 2-Iodo-3-nitro-5-(trifluoromethyl)pyridine

Recent Advances in the Application of 2-Iodo-3-nitro-5-(trifluoromethyl)pyridine (CAS: 1806489-17-7) in Chemical Biology and Pharmaceutical Research

The compound 2-Iodo-3-nitro-5-(trifluoromethyl)pyridine (CAS: 1806489-17-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This heterocyclic compound, characterized by the presence of an iodine atom, a nitro group, and a trifluoromethyl group on a pyridine ring, serves as a valuable intermediate in the synthesis of more complex molecules. Its applications span across medicinal chemistry, agrochemical development, and materials science, making it a focal point of contemporary research.

Recent studies have highlighted the role of 2-Iodo-3-nitro-5-(trifluoromethyl)pyridine in the development of novel bioactive compounds. The iodine atom in the 2-position facilitates various cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, enabling the construction of diverse molecular architectures. Meanwhile, the nitro and trifluoromethyl groups contribute to the electronic and steric properties of the molecule, influencing its binding affinity and metabolic stability. These features make it an attractive scaffold for drug discovery, particularly in the design of kinase inhibitors and antimicrobial agents.

One of the most notable applications of this compound is in the synthesis of targeted therapeutics for oncology. Researchers have utilized 2-Iodo-3-nitro-5-(trifluoromethyl)pyridine as a key intermediate in the development of small-molecule inhibitors that selectively target aberrant signaling pathways in cancer cells. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of potent BRAF kinase inhibitors, which show promise in treating melanoma and other malignancies. The trifluoromethyl group, in particular, enhances the lipophilicity and bioavailability of the resulting compounds, addressing a common challenge in drug development.

In addition to its pharmaceutical applications, 2-Iodo-3-nitro-5-(trifluoromethyl)pyridine has also found utility in agrochemical research. Its derivatives have been explored as potential herbicides and fungicides, leveraging the electron-withdrawing effects of the nitro and trifluoromethyl groups to disrupt essential biological processes in pests. A study published in Pest Management Science reported the synthesis of novel pyridine-based herbicides using this compound as a starting material, showcasing its versatility in agrochemical design.

Despite its promising applications, the synthesis and handling of 2-Iodo-3-nitro-5-(trifluoromethyl)pyridine present certain challenges. The presence of multiple functional groups requires careful optimization of reaction conditions to avoid undesired side reactions. Recent advancements in catalytic systems and green chemistry approaches have addressed some of these issues, enabling more efficient and sustainable production of this compound. For example, the use of palladium-based catalysts and microwave-assisted synthesis has significantly improved the yield and purity of the final product.

Looking ahead, the continued exploration of 2-Iodo-3-nitro-5-(trifluoromethyl)pyridine and its derivatives holds great potential for advancing both basic and applied research in chemical biology and pharmaceuticals. Future studies are expected to focus on expanding its utility in drug discovery, optimizing synthetic methodologies, and investigating its mechanisms of action at the molecular level. As researchers uncover new applications and refine existing protocols, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and agrochemicals.